Preparation of simple ammonium ionic liquids and their application in the cracking of dialkoxypropanes
Green Chemistry Pub Date: 2006-05-25 DOI: 10.1039/B600041J
Abstract
Owing to the unique advantages of ionic liquids, the preparation and industrial application of ionic liquids have attracted considerable interest. Herein, we report that a series of simple ammonium ionic liquids has been synthesized and characterised. These ionic liquids are air and water stable, easy to prepare from amine and acid, and relatively cheap. They have been used as catalysts and environmentally benign solvents for the cracking reactions of dialkoxypropanes, eliminating the need for volatile organic solvents and additional catalysts. The results clearly demonstrate that these ionic liquids can be easily separated and reused without losing their activity and quality. Furthermore, the conversion and selectivity obtained with this method are significantly increased in comparison with those reported in traditional organic solvents to date. These ionic liquids provide a good alternative way for the synthesis of alkoxypropenes.
Recommended Literature
- [1] Saturation factor of nitroxide radicals in liquid DNP by pulsed ELDOR experiments
- [2] Iodine as an elemental marker for imaging of single cells and tissue sections by laser ablation inductively coupled plasma mass spectrometry
- [3] Determination of metoprolol tartrate and bisoprolol fumarate by capillary electrophoresis coupled with tris(2,2′-bipyridyl)-ruthenium(ii) electrochemiluminescence detection and study on the interaction between the drugs and human serum albumin
- [4] Ionic liquid electrolytes for dye-sensitized solar cells
- [5] Quantification of nickel, vanadium and manganese in petroleum products and biofuels through inductively coupled plasma mass spectrometry equipped with a high temperature single pass spray chamber
- [6] 6. Cinnolines and other heterocyclic types in relation to the chemotherapy of trypanosomiasis. Part XI. Some reactions of simple quinoxaline derivatives
- [7] Weaving a two-dimensional fishing net from titanoniobate nanosheets embedded with Fe3O4 nanocrystals for highly efficient capture and isotope labeling of phosphopeptides†
- [8] Application of a glassy carbon electrode modified with functionalized multi-walled carbon nanotubes as a sensor device for simultaneous determination of acetaminophen and tyramine†
- [9] A sensitive, homogeneous fluorescence assay for detection of thymine DNA glycosylase activity based on exonuclease-mediated amplification†
- [10] A hybrid Brownian dynamics/constitutive model for yielding, aging, and rejuvenation in deforming polymeric glasses†
Journal Name：Green Chemistry
Research Products
-
CAS no.: 13194-60-0
